Cas no 867261-92-5 (2-(3-Bromophenyl)quinoline-4-carboxylic acid)
867261-92-5 structure
Product Name:2-(3-Bromophenyl)quinoline-4-carboxylic acid
CAS No:867261-92-5
MF:C16H10BrNO2
MW:328.160103321075
CID:871497
Update Time:2023-08-03
2-(3-Bromophenyl)quinoline-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-bromophenyl)quinoline-4-carboxylic acid
- 2-(3-Bromo-phenyl)-quinoline-4-carboxylic acid
- 2-(3-bromophenyl)-4-quinolinecarboxylic acid
- 4-Quinolinecarboxylicacid, 2-(3-bromophenyl)-
- 5E1
- PubChem5996
- Oprea1_022872
- Oprea1_411586
- STK386195
- BBL013777
- ST005645
- BC003084
- R3657
- 4-Quinolinecarboxylic acid, 2-(3-bromophenyl)-
- A82
- 2-(3-Bromophenyl)quinoline-4-carboxylic acid
-
- Inchi: 1S/C16H10BrNO2/c17-11-5-3-4-10(8-11)15-9-13(16(19)20)12-6-1-2-7-14(12)18-15/h1-9H,(H,19,20)
- InChI Key: KBIDGMKRLPPRNG-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1)C1=CC(C(=O)O)=C2C=CC=CC2=N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 362
- Topological Polar Surface Area: 50.2
2-(3-Bromophenyl)quinoline-4-carboxylic acid Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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